Cas no 2137753-19-4 (1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 7-methyl-3-(2-piperazinyl)-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 7-methyl-3-(2-piperazinyl)-
• CAS No: 2137753-19-4
• MF: C₁₀H₁₄N₆O
• MW: 234.25776052475
• CID: 5258467
• Update Time: 2025-07-15

1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 7-methyl-3-(2-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 7-methyl-3-(2-piperazinyl)-

• Inchi： 1S/C10H14N6O/c1-15-4-5-16-8(7-6-11-2-3-12-7)13-14-9(16)10(15)17/h4-5,7,11-12H,2-3,6H2,1H3
• InChI Key： BMKDKAHZBPECDM-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CNCCN3)N1C=CN(C)C2=O

Additional information on 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 7-methyl-3-(2-piperazinyl)-

Introduction to 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 7-methyl-3-(2-piperazinyl)- (CAS No. 2137753-19-4)

The compound 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 7-methyl-3-(2-piperazinyl)-, identified by its CAS number 2137753-19-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic scaffold combines the structural features of triazolo and pyrazine rings, adorned with a methyl group and a piperazine moiety at the 3-position. Such molecular architecture has garnered considerable attention due to its potential pharmacological activity and versatility in drug design.

Recent studies have highlighted the importance of 1,2,4-triazole derivatives in medicinal chemistry, owing to their broad spectrum of biological activities. The presence of the pyrazinone core further enhances its pharmacological relevance, as pyrazinones are known for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a piperazine group at the 3-position adds another layer of complexity, influencing both solubility and bioavailability while potentially modulating receptor interactions.

In the context of modern drug discovery, the compound 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 7-methyl-3-(2-piperazinyl)- has been explored for its potential therapeutic applications. Research indicates that this molecule may exhibit inhibitory effects on various enzymes and receptors involved in pathological processes. For instance, preliminary in vitro studies suggest that it could interfere with kinases and other signaling molecules relevant to cancer progression. Additionally, its structural similarity to known bioactive compounds makes it a promising candidate for structure-based drug design.

The methyl group at the 7-position of the pyrazinone ring is particularly noteworthy, as it can influence electronic properties and metabolic stability. Computational modeling has shown that this substitution enhances binding affinity to certain protein targets while maintaining favorable pharmacokinetic profiles. Furthermore, the piperazine moiety is a well-established pharmacophore in drug development, known for its ability to enhance oral bioavailability and improve receptor selectivity. These features collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

Current research trends in heterocyclic chemistry emphasize the synthesis of novel scaffolds with enhanced biological activity. The 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one scaffold, with its unique combination of rings and substituents, aligns well with these trends. Advances in synthetic methodologies have enabled efficient preparation of derivatives like this one, facilitating rapid screening for biological activity. High-throughput screening (HTS) campaigns have identified several analogs with promising properties, further validating this chemical space.

The pharmacokinetic profile of 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 7-methyl-3-(2-piperazinyl)- is another critical aspect under investigation. In vivo studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability in preclinical models. These findings are crucial for assessing its suitability for further development into a clinical candidate.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising compounds like this one. Predictive models have been trained on large datasets to identify molecules with optimal pharmacokinetic and pharmacodynamic properties. The structural features of 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, including the methyl group and piperazine moiety, have been recognized by these algorithms as key determinants of biological activity.

Future directions in research on this compound include optimizing its chemical structure for improved potency and selectivity. Techniques such as combinatorial chemistry and directed evolution may be employed to generate libraries of analogs for screening. Additionally， exploring its potential in combination therapies could open new avenues for treating complex diseases.

The broader significance of this compound lies in its contribution to the advancement of heterocyclic chemistry as a tool for drug discovery. By demonstrating efficacy in preclinical models and possessing favorable ADME properties，it exemplifies how innovative molecular design can yield valuable therapeutic agents.